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Compound of Interest

Compound Name: 1-Bromo-4-iodobenzene-13C6

Cat. No.: B1144398 Get Quote

Essential Safety and Handling Guide for 1-
Bromo-4-iodobenzene-13C6
This document provides crucial safety and logistical information for the handling and disposal

of 1-Bromo-4-iodobenzene-13C6, tailored for researchers, scientists, and professionals in

drug development. The following procedures are designed to ensure a safe laboratory

environment and proper management of this chemical.

Chemical Properties:

Property Value

Chemical Formula ¹³C₆H₄BrI

Molecular Weight ~289.90 g/mol

Appearance White to light brown crystalline solid[1]

Melting Point 89-91 °C[1][2]

Boiling Point 120-122 °C at 14 mmHg[1]

Solubility Insoluble in water[1]

Hazard Identification:
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Based on the data for the unlabeled compound, 1-Bromo-4-iodobenzene, this chemical is

classified as:

Skin Irritant

Serious Eye Irritant

May cause respiratory irritation

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is paramount when handling 1-
Bromo-4-iodobenzene-13C6. The following table summarizes the recommended PPE. For

incidental contact, such as splashes, standard laboratory PPE is generally sufficient, provided

that any contaminated items are removed and replaced immediately. For extended contact,

more robust protection is necessary.
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Protection Level Equipment Material/Type
Breakthrough

Time/Rating
Notes

Incidental

Contact (Splash

Protection)

Eye Protection

Safety glasses

with side shields

or chemical

splash goggles

N/A

Goggles are

recommended

when there is a

higher risk of

splashing.

Hand Protection
Disposable

Nitrile Gloves

Fair (for

halogenated

hydrocarbons)

Gloves should be

inspected before

use and replaced

immediately

upon any sign of

contamination.

Double gloving is

recommended.

Body Protection Laboratory Coat
Standard cotton

or flame-resistant

Ensure the lab

coat is fully

buttoned.

Extended

Contact
Eye Protection

Chemical splash

goggles and a

face shield

N/A

A face shield

provides an

additional layer

of protection

against splashes

to the face.

Hand Protection
Viton or Butyl

rubber gloves

Excellent (for

halogenated and

aromatic

hydrocarbons)

These materials

offer superior

resistance for

prolonged

handling.

Consider

wearing a nitrile

glove underneath

for dexterity.
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Body Protection

Chemical-

resistant apron

over a laboratory

coat

Rubber or

neoprene

Provides

additional

protection

against spills and

splashes.

Respiratory

Protection

Dust mask or

respirator
N95 or higher N/A

Required when

handling the

solid compound

outside of a

certified chemical

fume hood to

avoid inhalation

of dust particles.

Experimental Protocols: Safe Handling and Disposal
Adherence to a strict, step-by-step protocol is essential for minimizing exposure and ensuring

safety.

1. Preparation and Weighing:

Step 1: Engineering Controls: All handling of 1-Bromo-4-iodobenzene-13C6 solid should be

conducted within a certified chemical fume hood to minimize inhalation exposure.

Step 2: Personal Protective Equipment: Before handling, don the appropriate PPE as

outlined in the table above. For weighing, incidental contact PPE is generally sufficient.

Step 3: Weighing: Use a tared, sealed container to weigh the desired amount of the

compound. This minimizes the risk of generating dust.

Step 4: Dissolution: If dissolving the compound, add the solvent to the container with the

solid slowly to avoid splashing.

2. Reaction Setup and Monitoring:
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Step 1: Glassware Inspection: Ensure all glassware is free from cracks or defects before

use.

Step 2: Reaction Assembly: Set up the reaction apparatus within the chemical fume hood.

Step 3: Monitoring: Monitor the reaction for any unexpected changes. Ensure the reaction is

not left unattended.

3. Work-up and Purification:

Step 1: Quenching: If necessary, quench the reaction carefully, being mindful of any potential

exothermic processes.

Step 2: Extraction and Washing: Perform any extractions or washes within the fume hood.

Step 3: Solvent Removal: Use a rotary evaporator or other appropriate methods for solvent

removal within a ventilated enclosure.

4. Spill Management:

Step 1: Evacuate: In case of a significant spill, evacuate the immediate area and alert others.

Step 2: Assess: If the spill is small and you are trained to handle it, proceed with cleanup.

Otherwise, contact your institution's Environmental Health and Safety (EHS) department.

Step 3: Cleanup: For small spills of the solid, carefully sweep it up with a dustpan and brush

and place it in a labeled hazardous waste container. Avoid generating dust. For solutions,

use an absorbent material compatible with the solvent.

5. Disposal Plan:

Proper segregation and labeling of waste are critical for safe and compliant disposal.

Step 1: Waste Segregation:

Solid Waste: Collect any solid 1-Bromo-4-iodobenzene-13C6 waste, including

contaminated consumables (e.g., weighing paper, gloves), in a designated, sealed, and
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clearly labeled hazardous waste container. The label should indicate "Halogenated

Organic Solid Waste" and list the chemical name.

Liquid Waste: Collect all liquid waste containing 1-Bromo-4-iodobenzene-13C6 in a

separate, sealed, and clearly labeled hazardous waste container. The label should indicate

"Halogenated Organic Liquid Waste" and list all chemical components and their

approximate concentrations.

Isotopic Labeling: The waste containers must also be clearly marked as containing a ¹³C

isotopically labeled compound.[3] While ¹³C is a stable isotope and not radioactive, this

information is crucial for proper waste profiling and disposal.[3]

Step 2: Container Management: Keep waste containers closed when not in use. Do not

overfill containers.

Step 3: Storage: Store waste containers in a designated satellite accumulation area, away

from incompatible materials.

Step 4: Disposal Request: Follow your institution's procedures for requesting a hazardous

waste pickup from the EHS department.

Visualized Workflows
The following diagrams illustrate the key operational and disposal workflows for handling 1-
Bromo-4-iodobenzene-13C6.
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Caption: Workflow for the safe handling of 1-Bromo-4-iodobenzene-13C6.
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Caption: Disposal workflow for 1-Bromo-4-iodobenzene-13C6 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
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